4-ethoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 4-ethoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-2-13-11-5-3-4-8-9(11)6-7-10(8)12;/h3-5,10H,2,6-7,12H2,1H3;1H
• InChI Key: JWVXGYDHEVGHOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1CCC2N.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• CAS No.: 1251923-48-4

Description

4-ethoxy-2,3-dihydro-1H-inden-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Bioactive Compound Synthesis and Activities

Research on 4-ethoxy-2,3-dihydro-1H-inden-1-amine hydrochloride and related compounds mainly focuses on the synthesis of bioactive compounds and their potential applications. For instance, studies have explored the synthesis of 4-amino derivatives of tetramic acid, which includes processes involving 4-ethoxy intermediates. These compounds were evaluated for their herbicidal, fungicidal, insecticidal, and antitumor activities, with some showing significant bioactivity against specific targets like Arabidopsis thaliana and Pythium sp. (Liu et al., 2014).

Polymorphism in Pharmaceutical Compounds

Another application area is in the study of polymorphism in pharmaceutical compounds. For example, polymorphic forms of certain investigational pharmaceutical compounds, which include structures related to this compound, have been characterized using techniques like powder X-ray diffraction and solid-state nuclear magnetic resonance (Vogt et al., 2013).

Antimicrobial Applications

The compound and its derivatives have also been explored for antimicrobial applications. For instance, the synthesis and antimicrobial activities of various triazole derivatives, including compounds structurally similar to this compound, were investigated, revealing some compounds with good or moderate activities against test microorganisms (Bektaş et al., 2007).

Synthetic Methodology in Organic Chemistry

Additionally, the compound plays a role in the development of synthetic methodologies in organic chemistry. Studies have explored the use of similar compounds in synthesizing quinazolinone derivatives with antimicrobial activity, involving reactions with various nitrogen nucleophiles (El-Hashash et al., 2011).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, are known to interact with a variety of targets, including enzymes, receptors, and ion channels .

Mode of Action

Without specific information on this compound, it’s difficult to detail its mode of action. Generally, amines can act as ligands, binding to various receptors and triggering cellular responses .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and metabolic disorders .

Result of Action

Similar compounds have been shown to exert a variety of effects, including anti-inflammatory, antitumor, and antioxidant activities .